Cas no 116896-76-5 (Dimethyl 5,8-dioxo-5,8-dihydronaphthalene-2,3-dicarboxylate (en)2,3-naphthalenedicarboxylic Acid, 5,8-dihydro-5,8-dioxo-, Dimethyl Ester (en))

• Product Name: Dimethyl 5,8-dioxo-5,8-dihydronaphthalene-2,3-dicarboxylate (en)2,3-naphthalenedicarboxylic Acid, 5,8-dihydro-5,8-dioxo-, Dimethyl Ester (en)
• CAS No: 116896-76-5
• MF: C₁₄H₁₀O₆
• MW: 274.225604534149
• CID: 1206328
• PubChem ID: 2747933
• Update Time: 2025-04-20

Dimethyl 5,8-dioxo-5,8-dihydronaphthalene-2,3-dicarboxylate (en)2,3-naphthalenedicarboxylic Acid, 5,8-dihydro-5,8-dioxo-, Dimethyl Ester (en) Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5,8-dioxo-5,8-dihydronaphthalene-2,3-dicarboxylate (en)2,3-naphthalenedicarboxylic Acid, 5,8-dihydro-5,8-dioxo-, Dimethyl Ester (en)
• MCULE-4518185584
• dimethyl-5,8-dioxo-5,8-dihydronaphthalene-2,3-dicarboxylate
• AKOS005602802
• STK688628
• 3,6-Dihydro-5,6-dimethyl-6-phenyl-2H-1,3,4-oxadiazin-2-one
• AC1MI8MQ
• ST086731
• dimethyl-5,6 phenyl-6 dihydro-3,6 oxadiazine-1,3,4 ones-2
• BRN 5533357
• 2H-1,3,4-Oxadiazin-2-one, 3,6-dihydro-5,6-dimethyl-6-phenyl-
• MCULE-4518185584; dimethyl-5,8-dioxo-5,8-dihydronaphthalene-2,3-dicarboxylate; AKOS005602802; STK688628; 3,6-Dihydro-5,6-dimethyl-6-phenyl-2H-1,3,4-oxadiazin-2-one; AC1MI8MQ; ST086731; dimethyl-5,6 phenyl-6 dihydro-3,6 oxadiazine-1,3,4 ones-2; BRN 5533357; 2H-1,3,4-Oxadiazin-2-one, 3,6-dihydro-5,6-dimethyl-6-phenyl-;
• DTXSID201334674
• dimethyl 5,8-dioxo-5,8-dihydronaphthalene-2,3-dicarboxylate
• 116896-76-5
• AKOS004903409
• Dimethyl 5,8-dioxo-5,8-dihydro-2,3-naphthalenedicarboxylate

• MDL： MFCD01108377
• Inchi： 1S/C14H10O6/c1-19-13(17)9-5-7-8(6-10(9)14(18)20-2)12(16)4-3-11(7)15/h3-6H,1-2H3
• InChI Key： JQPGCVIQJSBNNV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2C(C=CC(C2=CC=1C(=O)OC)=O)=O)=O

Computed Properties

• Exact Mass: 274.0477
• Monoisotopic Mass: 274.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids